Cas no 2034620-76-1 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide)
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)acetamide
- 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
- 2-(3,5-dimethylisoxazol-4-yl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acetamide
- AKOS026692222
- 2034620-76-1
- F6506-2355
-
- Inchi: 1S/C17H18N2O3S2/c1-11-14(12(2)22-19-11)8-16(20)18-10-17(21,13-5-7-23-9-13)15-4-3-6-24-15/h3-7,9,21H,8,10H2,1-2H3,(H,18,20)
- InChI Key: UWFXELLZSLFSNU-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1=CSC=C1)(CNC(CC1C(C)=NOC=1C)=O)O
Computed Properties
- Exact Mass: 362.07588479g/mol
- Monoisotopic Mass: 362.07588479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 132Ų
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6506-2355-2μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-5μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-10μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-20μmol |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-1mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-2mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-3mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-4mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-5mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2355-10mg |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide |
2034620-76-1 | 10mg |
$79.0 | 2023-09-08 |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
Introduction to Compound with CAS No. 2034620-76-1 and Its Applications
The compound with the CAS number 2034620-76-1 is a highly specialized molecule that has garnered significant attention in the field of chemical and biomedical research. Its molecular structure, characterized by a unique combination of functional groups, makes it a promising candidate for various applications, particularly in drug development and therapeutic interventions.
The chemical name of this compound is 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide. This intricate structure suggests a multifaceted role in biochemical interactions, which is further supported by its potential applications in medicinal chemistry.
In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The presence of the oxazol ring and the dual thiophene groups in the compound's structure hints at its ability to engage with various biological pathways. Specifically, the oxazol ring is known for its stability and ability to mimic certain natural products, while the thiophene groups are frequently found in bioactive molecules due to their ability to modulate enzyme activity.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that molecules with similar structural motifs have shown promise in modulating neurotransmitter activity. The 2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl side chain suggests that this compound could interact with receptors or enzymes involved in neurochemical signaling, potentially leading to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.
Furthermore, the compound's design aligns well with the growing trend towards targeted therapy. By carefully selecting functional groups that can interact specifically with disease-causing pathways, researchers aim to develop treatments that are both effective and minimally invasive. The dual thiophene groups, for instance, may allow the compound to bind selectively to certain proteins or enzymes that are overexpressed in diseased cells, thereby enhancing its therapeutic efficacy.
The synthesis of this compound also represents a significant achievement in organic chemistry. The multi-step synthesis process requires precise control over reaction conditions and an understanding of complex molecular transformations. Researchers have leveraged advanced synthetic techniques to construct the intricate framework of the molecule, ensuring high yield and purity. This level of synthetic sophistication is crucial for developing compounds that can undergo rigorous testing in preclinical and clinical trials.
In addition to its potential therapeutic applications, this compound has also shown promise in materials science. The unique electronic properties of its structure make it a candidate for use in organic electronics, where it could contribute to the development of new types of sensors or conductive materials. The stability provided by the oxazol ring and the conjugation offered by the thiophene groups make it an attractive candidate for such applications.
Recent studies have also explored the compound's interaction with metal ions, which could have implications for catalytic processes or metal-based therapies. The presence of hydroxyl groups and thiophene rings can facilitate coordination with metal centers, leading to novel catalytic systems or therapeutic agents that leverage metal ion binding properties.
The future development of this compound will likely involve further optimization of its chemical properties to enhance its bioavailability and reduce potential side effects. Researchers are also exploring ways to modify its structure to improve its interaction with biological targets while maintaining its overall stability. These efforts are critical for translating laboratory findings into viable therapeutic options for patients.
In conclusion, the compound with CAS number 2034620-76-1, named 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide, represents a significant advancement in chemical and biomedical research. Its unique structural features and potential applications make it a valuable asset in the development of new drugs and materials. As research continues to uncover more about its properties and interactions, we can expect to see further innovations that will benefit both scientific understanding and medical practice.
2034620-76-1 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)